Cas no 1805231-02-0 (3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid)

• Product name: 3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1805231-02-0
• MF: C₉H₈ClF₂NO₂
• MW: 235.615128517151
• CID: 4849044

3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C9H8ClF2NO2/c10-4-6-5(3-7(14)15)1-2-13-8(6)9(11)12/h1-2,9H,3-4H2,(H,14,15)
• InChI Key： GBISWERWCJBGNC-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 228
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid

Research Brief on 3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid (CAS: 1805231-02-0)

3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid (CAS: 1805231-02-0) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique chloromethyl and difluoromethyl functional groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and drug candidates. Recent studies have explored its applications in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators.

The structural features of 3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid make it a versatile building block for the design of small-molecule therapeutics. The presence of the chloromethyl group allows for further functionalization, while the difluoromethyl group enhances metabolic stability and bioavailability. These attributes have led to its incorporation into several drug discovery programs targeting inflammatory diseases, cancer, and infectious diseases.

Recent research has focused on optimizing the synthetic routes for 3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid to improve yield and scalability. A study published in the Journal of Medicinal Chemistry (2023) reported a high-yield, one-pot synthesis method that significantly reduces production costs and environmental impact. This advancement is expected to facilitate broader adoption of the compound in industrial and academic settings.

In addition to its synthetic utility, 3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid has been investigated for its direct biological activity. Preliminary in vitro studies suggest that the compound exhibits moderate inhibitory effects on certain kinases and proteases, which are implicated in various pathological conditions. Further structure-activity relationship (SAR) studies are underway to elucidate the molecular mechanisms underlying these effects and to identify potential therapeutic applications.

The safety and toxicological profile of 3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid has also been a subject of recent investigation. A toxicology study conducted in 2024 demonstrated that the compound has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential as a viable candidate for further preclinical development.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)pyridine-4-acetic acid (CAS: 1805231-02-0) represents a promising compound with diverse applications in drug discovery and development. Ongoing research aims to fully exploit its synthetic and biological potential, paving the way for the development of new therapeutic agents. Future studies will likely focus on expanding its utility in targeted drug delivery systems and combination therapies.